Cas no 59919-21-0 (Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitroso-)

• Product name: Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitroso-
• CAS No: 59919-21-0
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• CID: 336871
• PubChem ID: 12273770

Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitroso- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-nitroso-
• 2-tert-butyl-4-methyl-6-nitrosophenol
• 59919-21-0
• DTXSID70483543

• Inchi： InChI=1S/C11H15NO2/c1-7-5-8(11(2,3)4)10(13)9(6-7)12-14/h5-6,13H,1-4H3
• InChI Key： KLXOANCTENWKLR-UHFFFAOYSA-N
• SMILES： O=NC1C=C(C)C=C(C(C)(C)C)C=1O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes